Transition Metal Catalysts
  • Tricyclohexylphosphine
    Tricyclohexylphosphine
    • Cat. No.:
    • B042057
    • CAS No.:
    • 2622-14-2
    • Molecular Formula:
    • C18H33P
    • Molecular Weight:
    • 280.4 g/mol
    Description
    This ligand is applied with Ni as a key intermediate in the formation of cylcopentane compounds.

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  • Rhenium(V) chloride
    Rhenium(V) chloride
    • Cat. No.:
    • B078131
    • CAS No.:
    • 13596-35-5
    • Molecular Formula:
    • Cl5Re
    • Molecular Weight:
    • 363.5 g/mol
    Description
    Rhenium(V) chloride is a useful research compound. Its molecular formula is Cl5Re and its molecular weight is 363.5 g/mol. The purity is usually 95%.
    The exact mass of the compound Rhenium pentachloride is ...
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  • Tri-tert-butylphosphine
    Tri-tert-butylphosphine
    • Cat. No.:
    • B079228
    • CAS No.:
    • 13716-12-6
    • Molecular Formula:
    • C12H27P
    • Molecular Weight:
    • 202.32 g/mol
    Description
    Tri-tert-butylphosphine is a useful research compound. Its molecular formula is C12H27P and its molecular weight is 202.32 g/mol. The purity is usually 95%.
    The exact mass of the compound Tri-tert-butylphos...
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  • Rhenium(III) chloride
    Rhenium(III) chloride
    • Cat. No.:
    • B087396
    • CAS No.:
    • 13569-63-6
    • Molecular Formula:
    • Cl3Re-3
    • Molecular Weight:
    • 292.56 g/mol
    Description
    Rhenium(III) chloride is a useful research compound. Its molecular formula is Cl3Re-3 and its molecular weight is 292.56 g/mol. The purity is usually 95%.
    The exact mass of the compound Rhenium trichloride ...
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  • 2-(Diphenylphosphino)benzoic acid
    2-(Diphenylphosphino)benzoic acid
    • Cat. No.:
    • B100216
    • CAS No.:
    • 17261-28-8
    • Molecular Formula:
    • C19H15O2P
    • Molecular Weight:
    • 306.3 g/mol
    Description
    2-(Diphenylphosphino)benzoic acid is a useful research compound. Its molecular formula is C19H15O2P and its molecular weight is 306.3 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-(Diph...
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  • Triallylphosphine
    Triallylphosphine
    • Cat. No.:
    • B101688
    • CAS No.:
    • 16523-89-0
    • Molecular Formula:
    • C9H15P
    • Molecular Weight:
    • 154.19 g/mol
    Description
    Triallylphosphine is a useful research compound. Its molecular formula is C9H15P and its molecular weight is 154.19 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Triallylphosphine suitable...
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  • Dichloropalladium;triphenylphosphane
    Dichloropalladium;triphenylphosphane
    • Cat. No.:
    • B122996
    • CAS No.:
    • 13965-03-2
    • Molecular Formula:
    • C36H30Cl2P2Pd
    • Molecular Weight:
    • 701.9 g/mol
    Description
    See also: Dichlorobis(triphenylphosphine)palladium (preferred).
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  • Methyldiphenylphosphine oxide
    Methyldiphenylphosphine oxide
    • Cat. No.:
    • B1293524
    • CAS No.:
    • 2129-89-7
    • Molecular Formula:
    • C13H13OP
    • Molecular Weight:
    • 216.21 g/mol
    Description
    Methyldiphenylphosphine oxide is a useful research compound. Its molecular formula is C13H13OP and its molecular weight is 216.21 g/mol. The purity is usually 95%.
    The exact mass of the compound Methyldiphe...
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  • Dicyclohexylphenylphosphine
    Dicyclohexylphenylphosphine
    • Cat. No.:
    • B1293621
    • CAS No.:
    • 6476-37-5
    • Molecular Formula:
    • C18H27P
    • Molecular Weight:
    • 274.4 g/mol
    Description
    Dicyclohexylphenylphosphine is a useful research compound. Its molecular formula is C18H27P and its molecular weight is 274.4 g/mol. The purity is usually 95%.
    The exact mass of the compound Dicyclohexylphe...
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  • Palladium(II) bromide
    Palladium(II) bromide
    • Cat. No.:
    • B1293777
    • CAS No.:
    • 13444-94-5
    • Molecular Formula:
    • Br2Pd
    • Molecular Weight:
    • 266.23 g/mol
    Description
    Palladium(II) bromide (PdBr2) is widely used as Pd(II) catalyst. PdBr2 can be prepared by reacting palladium metal with HNO3 and HBr. Electrosynthesis of PdBr2 from pa...
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